rac Lasofoxifene-d4
rac Lasofoxifene-d4
Brand Name:
Vulcanchem
CAS No.:
1126626-61-6
VCID:
VC0027375
InChI:
InChI=1S/C28H31NO2/c30-24-11-15-27-23(20-24)10-14-26(21-6-2-1-3-7-21)28(27)22-8-12-25(13-9-22)31-19-18-29-16-4-5-17-29/h1-3,6-9,11-13,15,20,26,28,30H,4-5,10,14,16-19H2/t26-,28+/m1/s1/i18D2,19D2
SMILES:
C1CCN(C1)CCOC2=CC=C(C=C2)C3C(CCC4=C3C=CC(=C4)O)C5=CC=CC=C5
Molecular Formula:
C28H31NO2
Molecular Weight:
417.6 g/mol
rac Lasofoxifene-d4
CAS No.: 1126626-61-6
Reference Standards
VCID: VC0027375
Molecular Formula: C28H31NO2
Molecular Weight: 417.6 g/mol
| CAS No. | 1126626-61-6 |
|---|---|
| Product Name | rac Lasofoxifene-d4 |
| Molecular Formula | C28H31NO2 |
| Molecular Weight | 417.6 g/mol |
| IUPAC Name | (5R,6S)-6-phenyl-5-[4-(1,1,2,2-tetradeuterio-2-pyrrolidin-1-ylethoxy)phenyl]-5,6,7,8-tetrahydronaphthalen-2-ol |
| Standard InChI | InChI=1S/C28H31NO2/c30-24-11-15-27-23(20-24)10-14-26(21-6-2-1-3-7-21)28(27)22-8-12-25(13-9-22)31-19-18-29-16-4-5-17-29/h1-3,6-9,11-13,15,20,26,28,30H,4-5,10,14,16-19H2/t26-,28+/m1/s1/i18D2,19D2 |
| Standard InChIKey | GXESHMAMLJKROZ-NXOFZFLXSA-N |
| Isomeric SMILES | [2H]C([2H])(C([2H])([2H])OC1=CC=C(C=C1)[C@H]2[C@H](CCC3=C2C=CC(=C3)O)C4=CC=CC=C4)N5CCCC5 |
| SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)C3C(CCC4=C3C=CC(=C4)O)C5=CC=CC=C5 |
| Canonical SMILES | C1CCN(C1)CCOC2=CC=C(C=C2)C3C(CCC4=C3C=CC(=C4)O)C5=CC=CC=C5 |
| Synonyms | rel-(5R,6S)-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy-d4]phenyl]-2-naphthalenol; rac-(5R-cis)-5,6,7,8-Tetrahydro-6-phenyl-5-[4-[2-(1-pyrrolidinyl)ethoxy-d4]_x000B_phenyl]-2-naphthalenol; |
| PubChem Compound | 25214008 |
| Last Modified | Nov 11 2021 |
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